Cas no 30490-53-0 (5H-Dibenz[b,f]azepine-10-ethanamine,N,5-dimethyl-, hydrochloride (1:1))

• Product name: 5H-Dibenz[b,f]azepine-10-ethanamine,N,5-dimethyl-, hydrochloride (1:1)
• CAS No: 30490-53-0
• MF: C₁₈H₂₁ClN₂
• MW: 300.825743436813
• CID: 311733
• PubChem ID: 207673

5H-Dibenz[b,f]azepine-10-ethanamine,N,5-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenz[b,f]azepine-10-ethanamine,N,5-dimethyl-, hydrochloride (1:1)
• N-methyl-2-(11-methylbenzo[b][1]benzazepin-5-yl)ethanamine,hydrochloride
• Dimethyl-N,5 5H-dibenz(b,f)azepine-10-ethanamine
• Dimethyl-N,5 5H-dibenz(b,f)azepine-10-ethanamine [French]
• 5H-Dibenz(b,f)azepine, 10-(2-(methylamino)ethyl)-5-methyl-, hydrochloride
• 10-(2-(Methylamino)ethyl)-5-methyl-5H-dibenz(b,f)azepine hydrochloride
• DTXSID70184563
• 30490-53-0

• Inchi： InChI=1S/C18H20N2.ClH/c1-19-12-11-14-13-15-7-3-5-9-17(15)20(2)18-10-6-4-8-16(14)18;/h3-10,13,19H,11-12H2,1-2H3;1H
• InChI Key： NHBAWBBIDLMQOL-UHFFFAOYSA-N
• SMILES： Cl.CNCCC1=CC2C=CC=CC=2N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 300.13953
• Monoisotopic Mass: 300.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 16.96